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Compound of Interest

Compound Name: Mas7

Cat. No.: B549814

Essential Safety and Handling Guide for Mas7

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Mas7. The following procedural guidance is designed
to ensure the safe handling, storage, and disposal of this peptide.

Mas7: Key Information

Mas7 is a cell-permeable, amphiphilic analog of mastoparan, a peptide toxin. It is a potent
activator of the a-subunit of G-proteins and is intended for research use only.

Property Value Reference
Synonyms Mastoparan 7 [1]
CAS Number 145854-59-7 [1]
Molecular Formula C67H124N18015 [1]
Molecular Weight 1421.81 g/mol [1]
Appearance White lyophilized powder [1]
Water Solubility lg/Lat20°C [1]
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Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicological data for Mas7 is unavailable, it is essential to handle it with care,
following standard laboratory safety protocols for peptides of unknown toxicity.[1][2]

GHS Hazard Statements: The Safety Data Sheet for Mas7 indicates the following
precautionary statements.[1]

Personal Protective Equipment (PPE): A risk assessment should be conducted for specific
laboratory tasks to determine if additional PPE is required.[3]
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PPE Category Item Specifications and Use
Required to protect against
dust particles and splashes.

Eye and Face Protection Safety Goggles Must meet recognized

standards (e.g., ANSI Z87.1).
[3]

Face Shield

Recommended in addition to
safety goggles when there is a

significant splash hazard.[3][4]

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. Double
gloving may be necessary for
added protection. Gloves
should be removed and
replaced immediately after any
contact with the peptide.[2][3]

Body Protection

Laboratory Coat

Standard lab coats are
required to protect skin and
clothing.[5]

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
and handling larger quantities
of lyophilized peptide to avoid
inhalation of dust particles.[3]

[6]

General Laboratory Attire

Long Pants and Closed-Toe

Shoes

Minimum attire for working in a
laboratory where hazardous

materials are present.[3]

Experimental Protocols: Handling and Storage

Proper handling and storage are critical for maintaining the stability and integrity of Mas7.

Receiving and Initial Storage

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hsp70_derived_octapeptide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hsp70_derived_octapeptide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_H_Lys_Leu_Lys_OH.pdf
https://methodpeptides.com/pages/peptide-storage-guide
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hsp70_derived_octapeptide.pdf
https://biolongevitylabs.com/research/peptide-stability-handling-storage/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hsp70_derived_octapeptide.pdf
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hsp70_derived_octapeptide.pdf
https://www.benchchem.com/product/b549814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Lyophilized Peptide: Upon receipt, store the lyophilized Mas7 peptide at -20°C for long-term
storage.[2][7] For short-term storage (up to a few weeks), 4°C is acceptable.[6] Protect the
vial from bright light.[7]

Storage Conditions: Store in a tightly sealed container in a dry environment.[5][8] Peptides
can be hygroscopic (absorb moisture from the air), which can reduce their stability.[6]

Reconstitution of Mas7

Equilibration: Before opening, allow the vial of lyophilized Mas7 to warm to room
temperature in a desiccator. This prevents the condensation of moisture, which can degrade
the peptide.[3][6]

Weighing: Quickly weigh the desired amount of lyophilized powder in a controlled
environment to minimize exposure to air and moisture.[3]

Solvent Selection: For reconstitution, use sterile, nuclease-free water or an appropriate
buffer (pH 5-6 is often optimal for peptide stability).[7]

Dissolution: Gently swirl or vortex to dissolve the peptide. Sonication in a water bath can aid
in dissolving larger particles, but avoid excessive heating.[6]

Labeling: Clearly label all reconstituted solutions with the peptide name, concentration, date
of preparation, and "For Research Use Only."[9]

Storage of Reconstituted Mas7

Short-Term Storage: Reconstituted Mas7 can be stored at 2-8°C for up to one week.[2]

Long-Term Storage: For longer-term storage, it is recommended to create single-use aliquots
and store them at -20°C or -80°C.[5][7]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as they can degrade the peptide.[2]

[7]

Operational and Disposal Plan
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Adherence to proper disposal procedures is crucial for laboratory safety and environmental
protection.

Spill Management

o Containment: In case of a spill, contain the area.
 Liquid Spills: Use an inert absorbent material to clean up liquid spills.
o Solid Spills: Carefully sweep up solid material to avoid generating dust.

o Decontamination: Following a spill, decontaminate the area and wash the site thoroughly.

Waste Disposal

o Waste Segregation: Treat all Mas7 waste as chemical waste.[9][10] Collect all used vials,
contaminated PPE, and chemical waste in designated, clearly labeled hazardous waste
containers.[9]

o Liquid Waste: Collect liquid waste containing Mas7 in a sealed, leak-proof container labeled
as hazardous waste.

o Solid Waste: Dispose of contaminated solid waste, such as pipette tips, gloves, and empty
vials, in a designated hazardous waste container.[11]

« Institutional Protocols: Never dispose of peptides in the regular trash or down the drain.[9]
[10] Coordinate with your institution's Environmental Health and Safety (EHS) department for
proper disposal procedures and to schedule waste pickups.[9]

Safe Handling Workflow
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Safe Handling and Disposal Workflow for Mas7
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Caption: Workflow for the safe handling and disposal of Mas7 peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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